Cas no 1507101-66-7 (Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate)
1507101-66-7 structure
Product Name:Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate
CAS No:1507101-66-7
MF:C10H17N3O2
MW:211.260882139206
CID:5785322
PubChem ID:79623892
Update Time:2023-12-26
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 1507101-66-7
- AKOS018180432
- CS-0346696
- Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate
- EN300-1105570
- 1H-Pyrazole-1-propanoic acid, 3-amino-α,α,4-trimethyl-, methyl ester
-
- Inchi： 1S/C10H17N3O2/c1-7-5-13(12-8(7)11)6-10(2,3)9(14)15-4/h5H,6H2,1-4H3,(H2,11,12)
- InChI Key： STLVBVWKJMWHIG-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)(C)CN1C=C(C)C(N)=N1)=O
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 349.1±32.0 °C(Predicted)
- pka: 3.70±0.10(Predicted)
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105570-0.05g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.1g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.25g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1105570-1.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 1g |
$1100.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-2.5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1105570-5.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 5g |
$3189.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-10.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 10g |
$4729.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-1g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1105570-5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 5g |
$2650.0 | 2023-10-27 |
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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